Cas no 102571-30-2 (Benzeneethanaminium, b-ethyl-b-(hydroxymethyl)-N,N,N-trimethyl-,iodide (1:1))

Benzeneethanaminium, b-ethyl-b-(hydroxymethyl)-N,N,N-trimethyl-,iodide (1:1) structure
102571-30-2 structure
Product Name:Benzeneethanaminium, b-ethyl-b-(hydroxymethyl)-N,N,N-trimethyl-,iodide (1:1)
CAS No:102571-30-2
MF:C14H24INO
MW:349.250936508179
CID:183441
PubChem ID:59516
Update Time:2025-04-19

Benzeneethanaminium, b-ethyl-b-(hydroxymethyl)-N,N,N-trimethyl-,iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanaminium, b-ethyl-b-(hydroxymethyl)-N,N,N-trimethyl-,iodide (1:1)
    • [2-(hydroxymethyl)-2-phenylbutyl]-trimethylazanium,iodide
    • (2-hydroxymethyl-2-phenyl-butyl)-trimethyl-ammonium, iodide
    • (2-Hydroxymethyl-2-phenyl-butyl)-trimethyl-ammonium, Jodid
    • 2-(hydroxymethyl)-n,n,n-trimethyl-2-phenylbutan-1-aminium iodide
    • AC1L1RDH
    • AC1Q1TNQ
    • Iodometilato di 2-etil-2-fenil-3-dimetilaminopropanolo
    • Iodometilato di 2-etil-2-fenil-3-dimetilaminopropanolo [Italian]
    • L 1800
    • LS-17988
    • (beta-Ethyl-beta-(hydroxymethyl)phenethyl)trimethylammonium iodide
    • AMMONIUM, (beta-ETHYL-beta-(HYDROXYMETHYL)PHENETHYL)TRIMETHYL-, IODIDE
    • DTXSID20907749
    • 102571-30-2
    • Inchi: 1S/C14H24NO.HI/c1-5-14(12-16,11-15(2,3)4)13-9-7-6-8-10-13;/h6-10,16H,5,11-12H2,1-4H3;1H/q+1;/p-1
    • InChI Key: YQRLOCKSDVZRGE-UHFFFAOYSA-M
    • SMILES: [I-].OCC(C1C=CC=CC=1)(CC)C[N+](C)(C)C

Computed Properties

  • Exact Mass: 324.902
  • Monoisotopic Mass: 349.090257
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 203
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 19.9
  • LogP: -0.96310
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司